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Compound of Interest

Compound Name: Iron(III) p-toluenesulfonate

Cat. No.: B1630430 Get Quote

In-Depth Technical Guide to Iron(III) p-
Toluenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of

Iron(III) p-toluenesulfonate, a compound utilized in various chemical syntheses.

Core Molecular Data
Iron(III) p-toluenesulfonate, also known as ferric p-toluenesulfonate, is an iron salt of p-

toluenesulfonic acid. The central iron atom is in the +3 oxidation state, ionically bonded to three

p-toluenesulfonate anions. This compound is also commonly available in a hexahydrate form.

The chemical formula for the anhydrous form of Iron(III) p-toluenesulfonate is

Fe(C₇H₇O₃S)₃[1][2]. Its molecular weight is 569.43 g/mol [1][2].

The hexahydrate form has the chemical formula (CH₃C₆H₄SO₃)₃Fe · 6H₂O and a molecular

weight of 677.52 g/mol [3].

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for Iron(III) p-
toluenesulfonate and its constituent parts.
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Compound/Ion Chemical Formula
Molecular Weight (
g/mol )

CAS Number

Iron(III) p-

toluenesulfonate

(anhydrous)

Fe(C₇H₇O₃S)₃ 569.43 77214-82-5

Iron(III) p-

toluenesulfonate

(hexahydrate)

(CH₃C₆H₄SO₃)₃Fe ·

6H₂O
677.52 312619-41-3

Iron(III) Cation Fe³⁺ 55.845 (atomic mass) 20074-52-6

p-Toluenesulfonate

Anion
C₇H₇O₃S⁻ 171.20 Not applicable

p-Toluenesulfonic Acid C₇H₈O₃S 172.20 104-15-4

Molecular Structure and Composition
Iron(III) p-toluenesulfonate consists of a central ferric (Fe³⁺) ion. This trivalent cation is

electrostatically associated with three p-toluenesulfonate anions. The p-toluenesulfonate anion

is the conjugate base of p-toluenesulfonic acid, a strong organic acid.

Visualization of Molecular Association
The following diagram illustrates the ionic relationship between the central Iron(III) cation and

the three p-toluenesulfonate anions.
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p-Toluenesulfonate Anions

Iron(III) Cation
(Fe³⁺)

C₇H₇O₃S⁻ C₇H₇O₃S⁻ C₇H₇O₃S⁻

Click to download full resolution via product page

Ionic association in Iron(III) p-toluenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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